Cas no 83-68-1 (1,4-Naphthalenediamine,2-methyl-)
83-68-1 structure
Product Name:1,4-Naphthalenediamine,2-methyl-
1,4-Naphthalenediamine,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenediamine,2-methyl-
- 2-methylnaphthalene-1,4-diamine
- 83-68-1
- 1,4-diamino-2-methylnaphthalene
- UNII-YL68XZ7ZVU
- YL68XZ7ZVU
- 2-Methyl-1,4-diaminonaphthalene
- Vitamin K6
- DTXSID30431565
- 2-Methyl-1,4-naphthalenediamine
- SCHEMBL352532
-
- Inchi: 1S/C11H12N2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,12-13H2,1H3
- InChI Key: BCKLPBBBFNWJHH-UHFFFAOYSA-N
- SMILES: NC1C(C)=CC(=C2C=CC=CC2=1)N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.1024 (rough estimate)
- Melting Point: 113.5°C
- Boiling Point: 292.55°C (rough estimate)
- Refractive Index: 1.5738 (estimate)
1,4-Naphthalenediamine,2-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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